Cas no 2418714-31-3 (4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine)

• Product Name: 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine
• CAS No: 2418714-31-3
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5360997
• Update Time: 2025-10-30

4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Z4244370919
• [3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalen-2-yl]-morpholin-4-ylmethanone
• 4-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine
• 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine

• Inchi： 1S/C22H26N2O3/c25-22(23-7-9-26-10-8-23)20-11-17-3-1-2-4-18(17)12-21(20)27-15-19-14-24(19)13-16-5-6-16/h1-4,11-12,16,19H,5-10,13-15H2
• InChI Key： SBVNJVSFKJWGCP-UHFFFAOYSA-N
• SMILES： O(C1=CC2C=CC=CC=2C=C1C(N1CCOCC1)=O)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 532
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8

Additional information on 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine

Introduction to 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine (CAS No. 2418714-31-3)

4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine, with the CAS number 2418714-31-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a morpholine ring, a naphthalene core, and an aziridine moiety, which collectively contribute to its potential therapeutic applications.

The molecular structure of 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine is particularly noteworthy for its potential in drug discovery and development. The aziridine moiety, a three-membered heterocyclic ring containing one nitrogen atom, is known for its reactivity and ability to form covalent bonds with biological targets. This property makes it an attractive candidate for the design of prodrugs and targeted therapies. The naphthalene core, on the other hand, provides a rigid and planar structure that can enhance the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the biological activities of 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine. One notable area of research is its potential as an anticancer agent. In vitro and in vivo studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of microtubule dynamics and the induction of apoptosis in cancer cells.

Another area of interest is the compound's anti-inflammatory properties. Research has shown that 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine has also been studied extensively. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Additionally, preclinical studies have not reported significant toxicity at therapeutic doses, suggesting a favorable safety profile.

In terms of synthetic methods, several approaches have been developed to synthesize 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine. One common method involves the coupling of a naphthoyl chloride with a morpholine derivative, followed by the introduction of the aziridine moiety through a nucleophilic substitution reaction. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

The potential applications of 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine extend beyond cancer and inflammation. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, 4-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carbonyl)morpholine (CAS No. 2418714-31-3) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation in drug discovery and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and clinical potential will emerge.